Cas no 85237-70-3 (3-Ethyl-2-phenyl-pyridine)
3-Ethyl-2-phenyl-pyridine structure
Product Name:3-Ethyl-2-phenyl-pyridine
CAS No:85237-70-3
MF:C13H13N
MW:183.249023199081
CID:733056
Update Time:2024-01-31
3-Ethyl-2-phenyl-pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Ethyl-2-phenyl-pyridine
- 3-ethyl-2-phenylpyridine
- Einecs 286-431-7
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- Inchi: 1S/C13H13N/c1-2-11-9-6-10-14-13(11)12-7-4-3-5-8-12/h3-10H,2H2,1H3
- InChI Key: LAQPYTPYLZTORG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=CC=C2)=NC=CC=C1CC
Computed Properties
- Exact Mass: 183.104799
- Monoisotopic Mass: 183.104799
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12.9
Experimental Properties
- Density: 1.013
- Boiling Point: 313.1°C at 760 mmHg
- Flash Point: 133.8°C
- Refractive Index: 1.56
3-Ethyl-2-phenyl-pyridine Related Literature
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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